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Compound of Interest

Compound Name: 2-Bromomethyl-1,3-dioxolane

Cat. No.: B1266232 Get Quote

Essential Safety and Handling Guide for 2-
Bromomethyl-1,3-dioxolane
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling and

disposal of 2-Bromomethyl-1,3-dioxolane (CAS No. 4360-63-8). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
2-Bromomethyl-1,3-dioxolane is a combustible liquid that is irritating to the skin, eyes, and

respiratory tract.[1][2][3] It is also moisture-sensitive, which necessitates specific handling and

storage conditions to prevent decomposition.[1][2][3]

Emergency Overview:

Appearance: Clear, colorless liquid.[1]

Primary Hazards: Skin irritant, serious eye irritant, may cause respiratory irritation,

combustible liquid.[4][5]

Target Organs: Central nervous system.[1]
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In case of exposure, immediate action is critical. Refer to the First Aid Measures table for

guidance.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling this chemical. The

following table summarizes the required PPE.
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Protection Type Specific Recommendations Rationale

Hand Protection

Wear appropriate chemical-

resistant gloves. While specific

breakthrough time data for 2-

Bromomethyl-1,3-dioxolane is

not readily available, nitrile or

neoprene gloves are generally

recommended for handling

halogenated organic

compounds.[6] Always inspect

gloves for integrity before use

and change them frequently.

To prevent skin contact and

irritation.[1][2]

Eye and Face Protection

Chemical safety goggles are

required at a minimum.[1] A

face shield should be worn in

situations with a higher risk of

splashing.[6]

To protect against splashes

that can cause serious eye

irritation or damage.[1][4]

Skin and Body Protection

A flame-resistant lab coat must

be worn and fully buttoned.[2]

For larger quantities or

procedures with a high splash

risk, a chemical-resistant apron

over the lab coat is

recommended.[2]

To protect against skin contact

and contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[3][4] If a fume hood is not

available or if there is a risk of

exceeding exposure limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

To prevent inhalation of

vapors, which can cause

respiratory tract irritation.[1][5]
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Operational Plan: Handling and Storage
Due to its moisture sensitivity and combustibility, strict protocols for handling and storage must

be followed.

Handling Procedures:

Preparation: Before starting work, ensure that an eyewash station and safety shower are

readily accessible.[3]

Inert Atmosphere: For prolonged storage or reactions, handle under an inert atmosphere

(e.g., nitrogen or argon) to prevent degradation from moisture.[7]

Ventilation: Always handle 2-Bromomethyl-1,3-dioxolane in a well-ventilated area or a

chemical fume hood to minimize inhalation exposure.[3][4]

Ignition Sources: Keep away from open flames, sparks, and hot surfaces as it is a

combustible liquid.[1][4]

Grounding: Take precautionary measures against static discharge.

Personal Hygiene: Wash hands thoroughly after handling.[4]

Storage Plan:

Container: Store in a tightly closed container.[3]

Conditions: Keep in a cool, dry, and well-ventilated area.[3] It should be stored away from

incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[8]

Moisture Protection: Store in a desiccator or a dry box to protect from moisture.[2][9]

Emergency and Disposal Plan
Spill Response:

Immediate Action: Evacuate the area and eliminate all ignition sources.[3]
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Containment: Use a non-combustible absorbent material like sand, earth, or vermiculite to

contain the spill.[3] Do not use combustible materials such as sawdust.[3]

Cleanup: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, labeled container for disposal.[3]

Decontamination: Ventilate the area and clean the spill surface thoroughly.

First Aid Measures:

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][4]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation persists.[1][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of water or milk. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1]

Disposal Plan: 2-Bromomethyl-1,3-dioxolane is a halogenated organic compound and must

be disposed of as hazardous waste.

Waste Collection: Collect waste material and contaminated absorbents in a clearly labeled,

sealed container.
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Segregation: Dispose of in a dedicated "Halogenated Organic Waste" container.[4] Do not

mix with non-halogenated waste.

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations. Incineration is a common disposal method for halogenated organic waste.[5][10]

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling 2-Bromomethyl-1,3-
dioxolane.
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Handling Cleanup & Disposal
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Caption: Workflow for the safe handling of 2-Bromomethyl-1,3-dioxolane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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